Cas no 2034452-78-1 (3-{3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl}-1H-indole)

• Product Name: 3-{3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl}-1H-indole
• CAS No: 2034452-78-1
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 5352032
• Update Time: 2025-08-03

3-{3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• (1H-indol-3-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone
• 1H-indol-3-yl-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]methanone
• 3-{3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl}-1H-indole

• Inchi： 1S/C18H18N4O2/c1-12-6-7-17(21-20-12)24-13-8-9-22(11-13)18(23)15-10-19-16-5-3-2-4-14(15)16/h2-7,10,13,19H,8-9,11H2,1H3
• InChI Key： PMYXWILIORVFIP-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1CN(C(C2=CNC3C=CC=CC2=3)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 460
• XLogP3: 2
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 3-{3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl}-1H-indole

Exploring the Potential of 3-{3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl}-1H-indole (CAS No. 2034452-78-1) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 3-{3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl}-1H-indole (CAS No. 2034452-78-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrrolidine and indole scaffold, is being extensively studied for its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its structural complexity, which combines a 6-methylpyridazine moiety with a carbonyl-linked indole system, offering a promising template for drug design.

The compound's molecular architecture is a key factor driving its exploration in drug discovery. With the growing demand for novel small-molecule therapeutics, 3-{3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl}-1H-indole stands out due to its ability to interact with diverse protein targets. Its pyridazine-oxypyrrolidine segment is known to enhance binding affinity, while the indole carbonyl group contributes to metabolic stability—a critical consideration in modern pharmacokinetic optimization. These features align with current trends in fragment-based drug design, where researchers prioritize compounds with balanced physicochemical properties.

Recent advancements in cheminformatics and AI-driven drug discovery have further amplified interest in this compound. As pharmaceutical companies increasingly rely on machine learning models to predict bioactivity, 2034452-78-1 has been flagged in virtual screening campaigns for its promising ligand efficiency metrics. This aligns with frequent search queries like "how to evaluate lead compounds in silico" or "best scaffolds for kinase inhibitors," reflecting the community's focus on computational chemistry approaches. The compound's privileged structure nature—a term often searched by medicinal chemists—makes it a valuable asset in target-agnostic screening platforms.

From a therapeutic perspective, preliminary studies suggest potential applications in modulating protein-protein interactions (PPIs), a hot topic in drug development forums. The compound's three-dimensional complexity may enable disruption of challenging biological targets that flat aromatic systems cannot address. This is particularly relevant given increasing Google searches for "PPI inhibitors 2024" and "allosteric modulator design." While specific indications remain proprietary, the structural features of 3-{3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl}-1H-indole suggest possible utility in neurodegenerative and inflammatory conditions—areas where patients frequently search for "new mechanism treatments."

Synthetic accessibility is another advantage of this compound. The pyrrolidine carbonyl linkage offers multiple points for structure-activity relationship (SAR) exploration, a common concern reflected in queries like "how to modify indole derivatives." This flexibility allows medicinal chemists to optimize properties while maintaining the core pharmacophore—a strategy dominating recent Journal of Medicinal Chemistry publications. The incorporation of 6-methylpyridazine also addresses contemporary needs for metabolic stability, a trending topic in ADME optimization seminars.

As the pharmaceutical industry shifts toward targeted covalent inhibitors, the reactive potential of 2034452-78-1's carbonyl group warrants investigation. This aligns with growing PubMed searches for "electrophilic fragment design." However, the compound's inherent non-covalent binding capabilities remain its primary appeal, offering researchers dual paths for development—a strategy increasingly adopted in parallel medicinal chemistry initiatives.

In conclusion, 3-{3-(6-methylpyridazin-3-yl)oxypyrrolidine-1-carbonyl}-1H-indole represents a compelling case study in modern hit-to-lead optimization. Its structural features address multiple contemporary challenges in small-molecule therapeutics, from brain penetration considerations to selectivity profiling. As evidenced by rising search volumes for related terms like "novel heterocyclic scaffolds" and "pyrrolidine-based drug candidates," the scientific community recognizes the value of such innovative chemotypes in overcoming drug discovery bottlenecks.